[1-(5-Bromo-2-chloro-pyrimidin-4-ylamino)-cyclopentyl]-methanol

• Molecular Formula: C10H13BrClN3O
• Molecular Weight: 306.59 g/mol
• IUPAC Name: [1-[(5-bromo-2-chloropyrimidin-4-yl)amino]cyclopentyl]methanol
• InChI: InChI=1S/C10H13BrClN3O/c11-7-5-13-9(12)14-8(7)15-10(6-16)3-1-2-4-10/h5,16H,1-4,6H2,(H,13,14,15)
• InChI Key: JJFUHKMLLWBRIT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NC2=NC(=NC=C2Br)Cl

Description

[1-(5-Bromo-2-chloro-pyrimidin-4-ylamino)-cyclopentyl]-methanol is a useful research compound. Its molecular formula is C10H13BrClN3O and its molecular weight is 306.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1-(5-Bromo-2-chloro-pyrimidin-4-ylamino)-cyclopentyl]-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-(5-Bromo-2-chloro-pyrimidin-4-ylamino)-cyclopentyl]-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An ice-cooled solution of 2.28 g (10.0 mmol) of 5-Bromo-2,4-dichloropyrimidine and 1.7 ml (12.0 mmol) of triethylamine in 10 ml of acetonitrile is mixed with 1.38 g (12.0 mmol) (1-amino-cyclopentyl)-methanol. After 16 hours at room temperature the batch is filtrated to remove the solid precipitate. The precipitate is dried. 1.48 g (4.8 mmol, corresponding to 48% of theory) of the product is obtained.